Cas no 93882-67-8 (Benzyl hydrogen 2-octadecenylsuccinate)

• Product name: Benzyl hydrogen 2-octadecenylsuccinate
• CAS No: 93882-67-8
• MF: C₂₉H₄₆O₄
• MW: 458.673149585724
• CID: 810934
• PubChem ID: 44147483

Benzyl hydrogen 2-octadecenylsuccinate Chemical and Physical Properties

Names and Identifiers

• Benzyl hydrogen 2-octadecenylsuccinate
• 93882-67-8
• SCHEMBL12767070
• EINECS 299-454-2

• Inchi： InChI=1S/C29H46O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-27(29(31)32)24-28(30)33-25-26-21-18-17-19-22-26/h16-22,27H,2-15,23-25H2,1H3,(H,31,32)/b20-16+
• InChI Key： YCRMSZZTVLDBHO-CAPFRKAQSA-N
• SMILES： CCCCCCCCCCCCCCCC=CCC(CC(=O)OCC1=CC=CC=C1)C(=O)O

Computed Properties

• Exact Mass: 458.33960994g/mol
• Monoisotopic Mass: 458.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 22
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 9.9